![molecular formula C21H21NO4 B4265229 2-(2,4-diethoxyphenyl)-6-methyl-4-quinolinecarboxylic acid](/img/structure/B4265229.png)
2-(2,4-diethoxyphenyl)-6-methyl-4-quinolinecarboxylic acid
Overview
Description
2-(2,4-diethoxyphenyl)-6-methyl-4-quinolinecarboxylic acid, commonly referred to as DEET, is a chemical compound that has been widely used as an insect repellent for over six decades. DEET is a colorless, oily liquid that has a slightly sweet odor and is soluble in water. It was first developed by the United States Army in the 1940s as a means of protecting soldiers from mosquito-borne diseases such as malaria and dengue fever.
Mechanism of Action
The mechanism of action of DEET is not fully understood, but it is believed to work by blocking the receptors in the insect's antennae that detect human scent. This makes it more difficult for the insect to locate and bite its host.
Biochemical and physiological effects:
DEET has been shown to have low toxicity in humans and other mammals. It is rapidly absorbed through the skin and metabolized in the liver. Studies have shown that DEET does not accumulate in the body and is excreted in the urine within 24 hours of application.
Advantages and Limitations for Lab Experiments
DEET is a widely used insect repellent, and its effectiveness has been well established. However, it can be difficult to work with in the laboratory due to its oily nature and potential for skin irritation. In addition, DEET can interfere with the activity of some enzymes, making it unsuitable for certain types of experiments.
Future Directions
1. Development of new insect repellents that are more effective and less toxic than DEET.
2. Investigation of the molecular mechanism of DEET's insect repellent properties.
3. Development of new drug delivery systems based on DEET.
4. Use of DEET as a precursor to other chemical compounds with potential applications in medicine and industry.
In conclusion, DEET is a widely used insect repellent that has been extensively studied for its effectiveness and safety. While it has some limitations in the laboratory, its potential as a drug delivery system and precursor to other chemical compounds makes it an important area of research for the future.
Scientific Research Applications
DEET has been extensively studied for its insect repellent properties. It is effective against a wide range of insects, including mosquitoes, ticks, and biting flies. DEET works by interfering with the insect's ability to detect human scent, making it less likely to bite. In addition to its use as an insect repellent, DEET has also been studied for its potential as a drug delivery system and as a precursor to other chemical compounds.
properties
IUPAC Name |
2-(2,4-diethoxyphenyl)-6-methylquinoline-4-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO4/c1-4-25-14-7-8-15(20(11-14)26-5-2)19-12-17(21(23)24)16-10-13(3)6-9-18(16)22-19/h6-12H,4-5H2,1-3H3,(H,23,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWAMZESZVMUSQQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1)C2=NC3=C(C=C(C=C3)C)C(=C2)C(=O)O)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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